510-74-7

Spiramide

In Stock

• CAS RN:
• 510-74-7

• Formula:
• C22H26FN3O2

• InChI:
• InChI=1S/C22H26FN3O2/c23-18-7-9-20(10-8-18)28-16-4-13-25-14-11-22(12-15-25)21(27)24-17-26(22)19-5-2-1-3-6-19/h1-3,5-10H,4,11-17H2,(H,24,27)

• InChIKey:
• FJUKDAZEABGEIH-UHFFFAOYSA-N

• Spiramide is an azaspiro compound that consists of 1,3,8-triazaspiro[4.5]decan-4-one having a phenyl group attached to N-1 and a 3-(4-fluorophenoxy)propyl attached to N-8. Selective 5-HT antagonist, which binds to 5-HT2 sites as potently as spiperone but has lower affinity for 5-HT2C receptors. Also a high affinity D2 receptor antagonist (Ki = 3 nM). Lacks the disruptive effect of spiperone on animal behaviour. It has a role as a dopaminergic antagonist and a serotonergic antagonist. It is an azaspiro compound, an organofluorine compound, an aromatic ether, a tertiary amino compound and a member of piperidines.

Tert-butyl 3-(chloromethyl)benzoate

In Stock

• CAS RN:
• 220510-74-7

• Formula:
• C12H15ClO2

• InChI:
• InChI=1S/C12H15ClO2/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-7H,8H2,1-3H3

• InChIKey:
• ZMCMVQWHGXGANS-UHFFFAOYSA-N

• Tert-butyl 3-(chloromethyl)benzoate is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.7 g/mol. The purity is usually 95%.

Benzyl 6-amino-1,4-oxazepane-4-carboxylate

In Stock

• CAS RN:
• 2303510-74-7

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c14-12-8-15(6-7-17-10-12)13(16)18-9-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2

• InChIKey:
• DQCQJFGOBSBYKT-UHFFFAOYSA-N

• Benzyl 6-amino-1,4-oxazepane-4-carboxylate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.298. The purity is usually 95%.